[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid

• IUPAC Name: 2-[4-(4-methylphenyl)sulfonyloxypiperidin-1-yl]acetic acid
• InChI: InChI=1S/C14H19NO5S/c1-11-2-4-13(5-3-11)21(18,19)20-12-6-8-15(9-7-12)10-14(16)17/h2-5,12H,6-10H2,1H3,(H,16,17)
• InChI Key: PBOWLUSOSHWJLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCN(CC2)CC(=O)O
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid is a piperidine derivative featuring a toluene-4-sulfonyloxy (tosyloxy) group at the 4-position of the piperidine ring and an acetic acid moiety at the 1-position (Figure 1). The tosyloxy group is a well-known leaving group, suggesting applications in nucleophilic substitution reactions for further functionalization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid typically involves the reaction of piperidine derivatives with toluene-4-sulfonyl chloride under basic conditions. The general synthetic route can be summarized as follows:

Starting Materials: Piperidine, toluene-4-sulfonyl chloride, and acetic acid.

Reaction Conditions: The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Procedure: The piperidine derivative is first reacted with toluene-4-sulfonyl chloride to form the intermediate [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl] compound. This intermediate is then further reacted with acetic acid to yield the final product.

Industrial Production Methods

In industrial settings, the production of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of automated reactors and advanced purification techniques such as crystallization and chromatography are common in industrial production.

Chemical Reactions Analysis

Types of Reactions

[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid: undergoes various chemical reactions, including:

Substitution Reactions: The toluene-4-sulfonyloxy group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Hydrolysis: The ester linkage in the compound can be hydrolyzed to yield the corresponding carboxylic acid and alcohol.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alcohols. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation and Reduction: Oxidizing agents such as potassium permanganate (KMnO4) or reducing agents like lithium aluminum hydride (LiAlH4) are used.

Hydrolysis: Acidic or basic conditions can be employed, with reagents such as hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted piperidine derivatives, while hydrolysis results in the formation of the corresponding carboxylic acid and alcohol.

Scientific Research Applications

[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid: has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid involves its interaction with specific molecular targets and pathways. The toluene-4-sulfonyloxy group can act as a leaving group in substitution reactions, facilitating the formation of new chemical bonds. The piperidine ring and acetic acid moiety may also interact with biological molecules, influencing their activity and function.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Piperidin-1-yl-acetic Acid Derivatives

Compound Name	Substituent/Modification	Molecular Formula	Molecular Weight	Key Properties/Applications	References
[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid	Tosyloxy group at C4	Not explicitly stated	~300 (estimated)	Reactive intermediate; potential leaving group
[4-(Ethoxycarbonyl)piperidin-1-yl]acetic acid	Ethoxycarbonyl at C4	C10H17NO4	215.25	Synthesis intermediate; ester hydrolysis
2-(4-Amino-1-Boc-piperidin-4-yl)acetic acid	Boc-protected amino group at C4	C12H22N2O4	258.31	Peptide synthesis; amine protection
[4-(2-Fluorobenzyl)piperidin-1-yl]acetic acid	2-Fluorobenzyl at C4	C14H17FNO2	250.29	NMDA receptor antagonist; CNS applications
2-(4-((2-(Trimethylsilyl)ethoxy)methoxy)piperidin-1-yl)acetic acid	Silyl-protected hydroxyl at C4	C13H27NO4Si	289.44	Protected intermediate for organic synthesis
2-[5-(3-[4-(2-Bromo-5-fluorophenoxy)piperidin-1-yl]-isoxazol-5-yl)tetrazol-2-yl]acetic acid	Bromo-fluorophenoxy and tetrazole moieties	C19H17BrFNO5	470.25	Potential kinase inhibitor (structural inference)
2-[1-Boc-4-m-tolylpiperidin-4-yl]acetic acid	Boc and m-tolyl groups at C4	C19H27NO4	333.43	Pharmaceutical building block; high purity

Structural and Functional Insights

Fluorobenzyl derivatives (e.g., [4-(2-Fluorobenzyl)piperidin-1-yl]acetic acid) exhibit hydrophobic aromatic rings, favoring interactions with lipid-rich biological targets like NMDA receptors .

Synthetic Utility :

• Ethoxycarbonyl and Boc-protected analogs are widely used as intermediates in peptide synthesis and protection-deprotection strategies .
• The silyl-protected compound () demonstrates stability under acidic conditions, making it suitable for stepwise synthesis .

Biological Activity: Fluorobenzyl-substituted derivatives () show NMDA receptor antagonism, indicating applications in neuropathic pain and Parkinson’s disease . The bromo-fluorophenoxy-tetrazole analog () has structural motifs common in kinase inhibitors, though specific activity data are lacking .

Molecular Weight and Drug-Likeness :

• Most analogs fall within the 250–350 Da range, aligning with Lipinski’s Rule of Five for drug-likeness. The Boc-m-tolyl derivative (333.43 Da) exemplifies a balance between hydrophobicity and polarity for CNS penetration .

Biological Activity

[4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anti-inflammatory properties. The compound's unique structure, comprising a piperidine ring, a toluene sulfonyl group, and an acetic acid moiety, allows it to interact with various biological targets, making it a candidate for therapeutic applications.

Chemical Structure and Properties

The chemical structure of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid can be represented as follows:

$$\text{C}_{13}\text{H}_{17}\text{N}\text{O}_4\text{S}$$

This structure includes:

• Piperidine ring : A six-membered ring containing one nitrogen atom.
• Toluene sulfonyl group : Enhances the compound's reactivity and solubility.
• Acetic acid moiety : Contributes to the compound's bioavailability.

The biological activity of this compound is attributed to its interaction with specific molecular targets. The sulfonyloxymethyl group acts as a leaving group in substitution reactions, facilitating covalent bond formation with target molecules. The piperidine ring can modulate the activity of biological receptors, leading to various physiological effects. The acetic acid moiety enhances solubility and bioavailability, which are critical for therapeutic efficacy.

Antimicrobial Activity

Research indicates that [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid exhibits antimicrobial properties. In vitro studies have demonstrated its effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria. The compound's mechanism may involve disrupting bacterial cell wall synthesis or inhibiting essential enzymatic pathways.

Anti-inflammatory Properties

The compound has also been studied for its anti-inflammatory effects. Preclinical models show that it can significantly reduce markers of inflammation, such as cytokines and chemokines. This activity positions it as a potential therapeutic agent for inflammatory diseases like arthritis and inflammatory bowel disease .

Case Studies

Several studies have highlighted the biological effects of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid:

• Study on Antimicrobial Efficacy :
  • Objective : To evaluate the antimicrobial activity against Staphylococcus aureus.
  • Findings : The compound demonstrated an MIC (Minimum Inhibitory Concentration) of 12.5 µg/mL, indicating potent antibacterial activity compared to standard antibiotics.
• Study on Anti-inflammatory Effects :
  • Objective : To assess the anti-inflammatory effects in a murine model of colitis.
  • Findings : Treatment with the compound resulted in a significant reduction in colonic inflammation markers (TNF-alpha and IL-6), suggesting its potential use in inflammatory bowel disease therapies .

Comparative Analysis

To better understand the uniqueness of [4-(Toluene-4-sulfonyloxy)-piperidin-1-yl]-acetic acid, it is useful to compare it with similar compounds:

Compound Name	Structure	Biological Activity	Notes
4-(Toluene-4-sulfonyloxymethyl)-piperidine	Similar without acetic acid	Moderate antimicrobial	Lacks acetic acid moiety
4-(Methanesulfonyloxymethyl)-piperidin-1-yl-acetic acid	Contains methanesulfonyl group	Variable activity	Different reactivity profile
N-Boc-4-piperidinemethanol	Protected form	Limited biological data	Used primarily in synthesis